N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide

• IUPAC Name: N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide
• InChI: InChI=1S/C15H22FNO5S/c1-20-15-3-2-13(16)10-12(15)11-17-23(18,19)9-8-22-14-4-6-21-7-5-14/h2-3,10,14,17H,4-9,11H2,1H3
• InChI Key: MXSSXSABBSYUPE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)CNS(=O)(=O)CCOC2CCOCC2
• Molecular Formula: C15H22FNO5S
• Molecular Weight: 347.4 g/mol

Description

N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide is a complex organic compound that has garnered interest in various fields of scientific research. This compound features a unique combination of functional groups, including a fluoro-substituted aromatic ring, a methoxy group, and an ethanesulfonamide moiety, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide typically involves multiple steps, starting from commercially available precursors. One common approach is the Suzuki–Miyaura coupling reaction, which is widely used for forming carbon-carbon bonds . This reaction involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst and a base.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes selecting appropriate solvents, catalysts, and reaction temperatures. The use of continuous flow reactors can also enhance the efficiency and scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide can undergo various types of chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The sulfonamide group can be reduced to form amines.

Substitution: The fluoro group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the methoxy group can yield aldehydes or carboxylic acids, while reduction of the sulfonamide group can produce primary or secondary amines.

Scientific Research Applications

N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide involves its interaction with specific molecular targets and pathways. The fluoro-substituted aromatic ring can interact with enzymes and receptors, modulating their activity. The sulfonamide group can form hydrogen bonds with biological molecules, influencing their function and stability.

Comparison with Similar Compounds

Similar Compounds

5-Fluoro-2-methoxyacetophenone: A related compound with similar structural features but different functional groups.

(5-Fluoro-2-methoxyphenyl)methanol: Another similar compound with a hydroxyl group instead of the sulfonamide moiety.

Uniqueness

N-[(5-fluoro-2-methoxyphenyl)methyl]-2-(oxan-4-yloxy)ethanesulfonamide is unique due to its combination of functional groups, which allows it to participate in a wide range of chemical reactions and exhibit diverse biological activities. This makes it a valuable compound for research and industrial applications.